Scaling Planck's law: a unified approach to the Casimir effect and radiative heat-conductance in nanogaps
Nanoscale Horizons Pub Date: 2022-02-10 DOI: 10.1039/D1NH00496D
Abstract
Using Planck's law from an innovative point of view brings about the possibility to understand the common origin of the repulsive Casimir thermal pressure and the heat exchange in nanogaps. Based on a scale transformation, a procedure that removes divergences of the energy density, we prove the validity of Planck's law to describe confined thermal radiation properties in nanoscale gaps. This scaling involves a configurational temperature obtained from Wien's displacement law and having an entropic origin. We derive analytical expressions for the Casimir thermal pressure as well as for the heat conductance. Comparison of our results with experimental data shows a remarkable agreement.
Recommended Literature
- [1] A multicomponent macrocyclization strategy to natural product-like cyclic lipopeptides: synthesis and anticancer evaluation of surfactin and mycosubtilin analogues†
- [2] Graphene oxide–peptide nanoassembly as a general approach for monitoring the activity of histone deacetylases†
- [3] Synthesis of a Golgi-targeting fluorescent probe for the selective detection of chloride anions†
- [4] Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring†‡
- [5] Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†
- [6] Back matter
- [7] Correction: In silico decryption of serotonin–receptor binding: local non-covalent interactions and long-range conformational changes
- [8] Metallic ruthenium nanoparticles for hydrogenation of supercritical carbon dioxide†
- [9] Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†
- [10] Adsorption-based membranes for air separation using transition metal oxides†
Journal Nameļ¼Nanoscale Horizons
Research Products
-
CAS no.: 107016-79-5
-
3-(propan-2-yloxy)propanenitrile
CAS no.: 110-47-4
